Unique Natural Source Profile of 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one
3,11,12-Trihydroxy-1(10)-spirovetiven-2-one has been reported as a metabolite in the fungus Boeremia foveata, the plant Datura metel, and detected in Malus domestica exocarp [1]. In contrast, the closely related spirovetivane phytoalexins lubimin and rishitin are primarily associated with Solanaceae family plants like potato and tobacco upon fungal infection [2]. This distinct source profile provides a key differentiator for dereplication efforts and for studying the compound's specific ecological role.
Comparators: Solanaceae stress tissues
| Evidence Dimension | Reported Natural Occurrence |
|---|---|
| Target Compound Data | Boeremia foveata (fungus), Datura metel (plant), Malus domestica (apple exocarp) |
| Comparator Or Baseline | Lubimin/Rishitin: Primarily Solanum tuberosum (potato) and Nicotiana tabacum (tobacco); Solavetivone: Nicotiana tabacum; 11,12-Dihydroxy-1(10)-spirovetiven-2-one: Not specified. |
| Quantified Difference | Target compound is uniquely reported from a fungal source and distinct plant species, whereas comparators are predominantly from stressed Solanaceae tissues. |
| Conditions | Metabolite identification via LC-MS or GC-MS in various biological matrices. |
Why This Matters
This distinct source fingerprint allows researchers to use the compound as a specific biomarker for studying Boeremia foveata infections or the unique phytochemistry of Datura metel, which is not possible with common potato-derived spirovetivanes.
- [1] FooDB. Showing Compound 3,11,12-Trihydroxy-1(10)-spirovetiven-2-one (FDB017382). FoodDB, Version 1.0, 2010. View Source
- [2] NSTL. The spirovetivane sesquiterpenes are characterized by a spiro [4,5]decane ring system. NSTL回溯数据服务平台. View Source
